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Compound of Interest

Compound Name: Amifampridine

Cat. No.: B372788 Get Quote

Amifampridine Aqueous Research Solutions:
Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of amifampridine in

aqueous research solutions. Find answers to frequently asked questions and troubleshoot

common experimental issues to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended form of amifampridine for research purposes?

A1: For research applications requiring aqueous solutions, amifampridine phosphate is the

recommended form. The phosphate salt exhibits significantly greater stability compared to the

amifampridine free base, particularly in solution.[1][2] It is the form used in the approved drug

product FIRDAPSE® and does not require refrigeration for storage as a solid.[3][4]

Q2: What is the aqueous solubility of amifampridine?

A2: Amifampridine free base has a water solubility of 25 g/L at 20°C.[3] Amifampridine
phosphate is described as being freely soluble in water.[3] A 1% aqueous solution of

amifampridine phosphate has a pH of approximately 4.4 at ambient conditions.[5]

Q3: In which other solvents is amifampridine soluble?
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A3: Amifampridine free base is readily soluble in alcohols and hot water, but only slightly

soluble in diethyl ether.[3] Amifampridine phosphate is slightly soluble in dimethylsulfoxide

(DMSO), glacial acetic acid, and methanol, and very slightly soluble in ethanol.[5]

Q4: How should I store solid amifampridine phosphate?

A4: Solid amifampridine phosphate is stable and should be stored at room temperature

(25°C).[5] It is sensitive to light, so it should be protected from prolonged exposure.[5]

Q5: How stable are amifampridine aqueous solutions?

A5: Amifampridine phosphate solutions are more stable than the free base, especially under

oxidative stress.[1][6] Stability data for the commercial product indicates that it is stable for up

to 36 months under long-term conditions (25°C / 60% RH).[5] For prepared research solutions,

it is best practice to use them fresh or store them appropriately to minimize degradation.

Q6: What are the known degradation products of amifampridine?

A6: Under forced degradation conditions, amifampridine can degrade. In the presence of

hydrogen peroxide (oxidative stress), the primary degradation products of the free base are 4-

amino, 3-nitropyridine and 3,4-diaminopyridine-N-oxide. The phosphate salt is more resistant to

oxidation, with only a smaller amount of 4-amino, 3-nitropyridine being formed.[6]

Data Summary Tables
Table 1: Solubility of Amifampridine and its Phosphate Salt
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Compound Solvent Solubility Temperature Reference

Amifampridine

(free base)
Water 25 g/L 20°C [3]

Amifampridine

Phosphate
Water Freely Soluble Ambient [3]

Amifampridine

Phosphate
DMSO Slightly Soluble Not Specified [5]

Amifampridine

Phosphate
Methanol Slightly Soluble Not Specified [5]

Amifampridine

Phosphate
Ethanol

Very Slightly

Soluble
Not Specified [5]

Table 2: Stability of Amifampridine Phosphate (Solid)

Condition Duration Observation Reference

Long-term (25°C /

60% RH)
36 months Stable [5]

Intermediate (30°C /

75% RH)
12 months Stable [5]

Accelerated (40°C /

75% RH)
6 months Stable [5]

Light Exposure

(13500 Lux / 1.96

W/m²)

102 hours

Slight darkening of

powder, no significant

impurity increase

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Amifampridine Phosphate Aqueous Stock Solution

Materials:
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Amifampridine phosphate powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes or vials

Calibrated analytical balance and weigh paper/boat

Vortex mixer

Sterile 0.22 µm syringe filter

Procedure:

Calculate the required mass: The molecular weight of amifampridine phosphate (C₅H₇N₃ ·

H₃PO₄) is 207.14 g/mol . To prepare 10 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 0.010 L * 207.14 g/mol = 0.020714 g = 20.714 mg

Weigh the amifampridine phosphate: Carefully weigh out the calculated amount of

amifampridine phosphate powder using an analytical balance.

Dissolution: Transfer the powder to a sterile conical tube. Add a portion of the sterile water

(e.g., 8 mL for a final volume of 10 mL). Vortex thoroughly until the powder is completely

dissolved.

Adjust to final volume: Add sterile water to reach the final desired volume (10 mL).

Sterilization (optional but recommended for cell-based assays): To ensure sterility, filter the

solution through a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

For immediate use, the solution can be stored at 2-8°C for a short period.

For long-term storage, it is recommended to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.
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Troubleshooting Guide
Issue: Precipitation is observed in my amifampridine phosphate solution.

This guide will help you identify the potential cause of precipitation and provide solutions.

Precipitation Observed

Is the concentration too high?

What is the pH of the aqueous buffer?

No

Solution: Reduce concentration or gently warm to redissolve.

Yes

Was the solution recently cooled or frozen?

pH is acidic

Solution: Adjust pH. Amifampridine phosphate is freely soluble in water (pH of 1% solution is 4.4). Solubility may decrease at higher pH.

pH is neutral or basic

Was an organic co-solvent used for dilution?

No

Solution: Allow solution to return to room temperature. If precipitation persists after thawing, vortex thoroughly.

Yes

Solution: Ensure slow, dropwise addition of the organic stock into the aqueous buffer with constant stirring to avoid localized high concentrations.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for amifampridine solution precipitation.

Mechanism of Action
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Amifampridine exerts its therapeutic effect by blocking voltage-gated potassium channels in

presynaptic nerve terminals. This action prolongs the depolarization of the nerve terminal

membrane, which in turn leads to an increased influx of calcium ions through voltage-gated

calcium channels. The elevated intracellular calcium concentration enhances the exocytosis of

acetylcholine-containing vesicles, thereby increasing the amount of acetylcholine released into

the neuromuscular junction and improving neuromuscular transmission.[3]

Amifampridine Voltage-Gated K+ ChannelBlocks Prolonged DepolarizationLeads to Voltage-Gated Ca2+ ChannelActivates Increased Ca2+ Influx Enhanced Acetylcholine (ACh) Release Improved Neuromuscular Transmission

Click to download full resolution via product page

Caption: Mechanism of action of amifampridine at the neuromuscular junction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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